Cas no 256936-21-7 (2-(2-hydroxyethoxy)isonicotinonitrile)

• Product Name: 2-(2-hydroxyethoxy)isonicotinonitrile
• CAS No: 256936-21-7
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 5733152
• Update Time: 2025-08-05

2-(2-hydroxyethoxy)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxyethoxy)isonicotinonitrile
• 4-Pyridinecarbonitrile, 2-(2-hydroxyethoxy)-

• Inchi： 1S/C8H8N2O2/c9-6-7-1-2-10-8(5-7)12-4-3-11/h1-2,5,11H,3-4H2
• InChI Key： ALDKBSBNDLGABI-UHFFFAOYSA-N
• SMILES： C1(OCCO)=NC=CC(C#N)=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 303.8±32.0 °C(Predicted)
• pka: 14.01±0.10(Predicted)

Additional information on 2-(2-hydroxyethoxy)isonicotinonitrile

Introduction to 2-(2-Hydroxyethoxy)Isonicotinonitrile (CAS No: 256936-21-7)

2-(2-Hydroxyethoxy)isonicotinonitrile is a chemical compound with the CAS registry number 256936-21-7. This compound belongs to the class of nitriles and is widely recognized for its applications in various fields, including pharmaceuticals, agrochemicals, and industrial chemistry. The molecular formula of this compound is C8H9NO3, and its molecular weight is approximately 159.18 g/mol.

The structure of 2-(2-hydroxyethoxy)isonicotinonitrile consists of an isonicotinonitrile moiety with a hydroxyethoxy substituent at the second position. The hydroxy group (-OH) in the hydroxyethoxy substituent introduces hydrophilic properties to the molecule, making it suitable for various chemical reactions and applications. The nitrile group (-CN) in the isonicotinonitrile moiety adds reactivity, enabling the compound to participate in nucleophilic substitutions and other transformations.

Recent studies have highlighted the potential of 2-(2-hydroxyethoxy)isonicotinonitrile as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its use in the development of novel antibiotics and antifungal agents. The hydroxyethoxy group has been shown to enhance the solubility and bioavailability of derivatives, making them more effective in biological systems.

In the field of agrochemistry, 2-(2-hydroxyethoxy)isonicotinonitrile has been investigated as a potential lead compound for developing pesticides and herbicides. Its ability to undergo various chemical modifications allows for the creation of derivatives with improved efficacy and reduced environmental impact.

The synthesis of 2-(2-hydroxyethoxy)isonicotinonitrile typically involves multi-step reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an industrial perspective, cas no 256936-21-7 is valued for its versatility in organic synthesis. It serves as an intermediate in the production of specialty chemicals, dyes, and polymers. Its unique reactivity profile makes it a valuable building block in modern chemical manufacturing.

Moreover, studies on the environmental fate and toxicity of cas no 256936-21-7 have provided insights into its safety profile. Research indicates that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment.

In conclusion, cas no 256936-21-7, or cas no 8008444, stands as a significant compound in contemporary chemistry due to its diverse applications and promising research outcomes.